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Compound of Interest

2-Chloro-1-(3-chloro-phenyl)-
Compound Name:
ethanol

Cat. No.: B026062

2-Chloro-1-(3-chloro-phenyl)-ethanol (CAS No. 106262-93-5) is a key chemical intermediate
with significant applications in the pharmaceutical industry. Notably, it serves as a precursor in
the synthesis of various active pharmaceutical ingredients (APIs), including the preparation of
33-adrenergic receptor agonists and specific enantiomers like (R)-2-chloro-1-(m-
chlorophenyl)ethanol.[1][2] The efficacy, safety, and stability of the final drug product are
inextricably linked to the purity of its intermediates. Impurities, which can include unreacted
starting materials, by-products, or stereoisomers, can lead to downstream reaction failures,
reduced yields, and the formation of potentially toxic substances.

This guide provides detailed purification protocols for 2-Chloro-1-(3-chloro-phenyl)-ethanol,
designed for researchers, chemists, and process development professionals. The
methodologies are grounded in the physicochemical properties of the molecule and are
designed to be robust, scalable, and verifiable. We will explore essential techniques ranging
from initial work-up to high-resolution chromatographic separation, explaining the scientific
rationale behind each procedural choice.

Compound Profile & Safety Mandates

A thorough understanding of the compound's properties is fundamental to designing an
effective purification strategy. The polarity of the hydroxyl group combined with the chloro-
substituted phenyl ring dictates its solubility and chromatographic behavior, while its thermal
stability influences the applicability of distillation methods.
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Physicochemical Data Summary

The key properties of 2-Chloro-1-(3-chloro-phenyl)-ethanol are summarized below.

Property Value Source
CAS Number 106262-93-5 [3]
Molecular Formula CsHsCl20 [3]
Molecular Weight 191.05 g/mol [3]
Appearance Colorless to Yellow Liquid [3]
Boiling Point 284.6°C at 760 mmHg [4]
Flash Point 119.4°C [4]
pKa (Predicted) 12.94 +0.20 [3]
Refractive Index (Predicted) 1.568 [4]

GHS Hazard Information & Safe Handling Protocols

2-Chloro-1-(3-chloro-phenyl)-ethanol is classified with specific hazards that mandate strict

safety protocols.[3][5] Adherence to these guidelines is non-negotiable for ensuring operator

safety.
» Hazard Classification:
o Skin Irritation (Category 2)[3]
o Serious Eye Irritation (Category 2)[3]
o May cause respiratory irritation (Category 3)[3][6]

e Mandatory Safety Precautions:

o P280: Wear protective gloves, protective clothing, and eye/face protection.[6]

o P261: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]
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[e]

P271: Use only outdoors or in a well-ventilated area.[6]

o IF ON SKIN (P302+P352): Wash with plenty of water. If skin irritation occurs, seek medical
attention.[3]

o IFIN EYES (P305+P351+P338): Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek
medical attention.[3]

o Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.[6]

Purification Workflow: From Crude Reaction Mixture
to High-Purity Isolate

The purification of 2-Chloro-1-(3-chloro-phenyl)-ethanol typically follows a multi-step
approach, beginning with a preliminary clean-up via liquid-liquid extraction, followed by a high-
resolution technique like flash column chromatography.

Phase 1: Aqueous Extractive Work-up

Causality: The initial step post-synthesis is designed to remove the bulk of inorganic salts,
water-soluble reagents, and acidic or basic by-products. A mild basic wash, such as with
sodium bicarbonate, is effective for neutralizing any residual acid catalysts or acidic impurities.
This significantly reduces the complexity of the mixture before it is subjected to
chromatography.

e Quenching: Cool the crude reaction mixture to room temperature.

« Dilution: Dilute the mixture with an appropriate organic solvent in which the target compound
is highly soluble (e.g., Dichloromethane or Ethyl Acetate). A volume 3-5 times that of the
initial reaction volume is recommended.

o Transfer: Transfer the diluted mixture to a separatory funnel.

» Neutralizing Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO3).[7]
Invert the funnel gently, venting frequently to release any evolved gas (COz). Shake
vigorously for 1-2 minutes.
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Phase Separation: Allow the layers to separate completely. Drain and collect the bottom
organic layer.

Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride
(brine). This step helps to break up any emulsions and removes the majority of residual
water.

Drying: Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or Na2S0a).[7]

Filtration & Concentration: Filter off the drying agent and concentrate the organic solvent
under reduced pressure using a rotary evaporator to yield the crude, pre-purified product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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